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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B1139216 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

EPZ004777 hydrochloride.

Frequently Asked Questions (FAQs)
A quick guide to the most common questions about EPZ004777 hydrochloride.

1. What is EPZ004777 hydrochloride?

EPZ004777 hydrochloride is a potent and highly selective inhibitor of the histone

methyltransferase DOT1L, with an IC50 of 0.4 nM[1][2]. It plays a crucial role in research

targeting the epigenetic regulation of gene expression, particularly in the context of MLL-

rearranged leukemias[3].

2. What are the recommended storage conditions for solid EPZ004777 hydrochloride?

The solid form of EPZ004777 hydrochloride should be stored at 4°C under sealed conditions,

protected from moisture and light[1]. Another supplier suggests storing the powder at -20°C for

up to 3 years[4]. It is recommended to desiccate the compound at -20°C[5]. Before use, it is

advisable to let the vial warm to room temperature for at least an hour before opening to

prevent condensation[5].

3. How should I prepare and store stock solutions of EPZ004777 hydrochloride?
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Stock solutions are typically prepared in DMSO[2][3][4]. It is also soluble in water and PBS[1]

[6]. To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use vials before storage[2][4][6].

4. I am observing precipitation in my stock solution. What should I do?

Precipitation can occur, especially at high concentrations or after storage. To aid dissolution,

you can warm the solution to 37°C for 10 minutes and/or use an ultrasonic bath[3]. Using

freshly opened, anhydrous DMSO is also crucial, as hygroscopic (moisture-absorbing) DMSO

can significantly reduce solubility[2][4][6].

5. Is EPZ004777 hydrochloride stable in aqueous solutions?

While soluble in water, if you prepare a stock solution in water, it is recommended to dilute it to

the working solution and then sterilize it by filtering through a 0.22 μm filter before use[1][6]. For

in vivo experiments, it is best to prepare fresh solutions and use them on the same day[2].

Data Summary Tables
Storage and Stability of Solid Form

Storage Condition Duration Source

4°C, sealed, away from

moisture and light
Not specified [1]

-20°C, desiccated 3 years [4]

-20°C Several months [3]

Storage and Stability of Stock Solutions
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Solvent
Storage
Temperature

Duration Source

Not specified -80°C 2 years [2]

Not specified -20°C 1 year [2]

In solvent -80°C 1 year [4]

In solvent -20°C 1 month [4]

In solvent -80°C 6 months [1][6]

In solvent -20°C 1 month [1][6]

Solubility Data
Solvent Concentration Remarks Source

DMSO
100 mg/mL (173.57

mM)

Ultrasonic and fresh

DMSO recommended
[6]

DMSO
66.67 mg/mL (123.54

mM)

Ultrasonic, warming to

60°C, and fresh

DMSO recommended

[2]

DMSO ≥16.5 mg/mL - [3]

H₂O
100 mg/mL (173.57

mM)
Ultrasonic needed [6]

PBS
100 mg/mL (173.57

mM)
- [1]

Ethanol ≥26.35 mg/mL - [3]
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Issue Possible Cause(s) Recommended Solution(s)

Compound precipitation in

stock solution

- Solution concentration is too

high.- Improper storage (e.g.,

temperature fluctuations).-

DMSO has absorbed moisture.

- Warm the vial to 37°C for 10

minutes and/or sonicate the

solution to aid re-dissolving[3].-

Ensure proper storage at a

consistent -20°C or -80°C.-

Use fresh, anhydrous DMSO

for preparing solutions[4][6].

Inconsistent experimental

results

- Degradation of the compound

due to improper storage or

handling.- Repeated freeze-

thaw cycles of the stock

solution.

- Always aliquot stock solutions

into single-use vials to avoid

freeze-thaw cycles[2][4].- For

in vivo studies, prepare fresh

working solutions daily[2].-

Ensure the solid compound

and stock solutions are stored

at the recommended

temperatures and protected

from light and moisture[1].

Difficulty dissolving the solid

compound

- Insufficient solvent volume.-

Compound has adhered to the

vial cap or neck during

shipping.

- Gently shake or tap the vial to

ensure all the powder is at the

bottom before opening[5].-

Follow the solubility data

provided. If issues persist,

warming and sonication can be

used to facilitate dissolution[1]

[3].

Experimental Protocols & Visualizations
General Workflow for Stability Assessment
A detailed experimental protocol for assessing the stability of EPZ004777 hydrochloride is not

readily available. However, a general workflow for such an analysis is presented below. This

typically involves subjecting the compound to various stress conditions and analyzing its purity
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and concentration over time using a suitable analytical method like High-Performance Liquid

Chromatography (HPLC).

Preparation

Stress Conditions

Analysis

Prepare EPZ004777 HCl solutions
(e.g., in DMSO and aqueous buffer)

Aliquot samples for each
 time point and condition

Temperature Stress
(e.g., 4°C, RT, 40°C)

Expose to

Photostability
(exposure to light)

Expose to

pH Stress
(acidic, neutral, basic buffers)

Expose to

Collect samples at
defined time points

Analyze by HPLC-UV
(assess purity and concentration)

Calculate degradation rate

Click to download full resolution via product page

Workflow for assessing EPZ004777 hydrochloride stability.

Factors Affecting Stability
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The stability of EPZ004777 hydrochloride is influenced by several key factors. Understanding

these relationships is crucial for maintaining the compound's integrity throughout experimental

procedures.

EPZ004777 HCl
Stability

Temperature Light Exposure Moisture/Humidity Solvent Type &
Purity pH of Solution Freeze-Thaw Cycles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [EPZ004777 Hydrochloride: Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139216#epz004777-hydrochloride-stability-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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